Alstolenine
Chinese Name
Alstolenine
English Name
Alstolenine
标识符
CAS No.
85769-33-1
Molecular Formula
C31H34N2O7
Molecular Weight
546.6200
Druglikeness Data
Druglikeness Data
78 parameters, 11 categories · Click card to view detailed data
71%
55/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled55
druglikeness.missing23
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority
Showing all 11 categories
MW
MW
534.6100
druglikeness.valid
TPSA
TPSA
-
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
-
LogD
LogD
-
HBA
HBA
-
water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-
Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
Unknown
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
Unknown
druglikeness.valid
bioavailability
bioavailability
-
PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
null
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
Unknown
druglikeness.valid
placental_barrier
placental_barrier
null
druglikeness.valid
milk_secretion
milk_secretion
null
druglikeness.valid
liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-
CYP1A2_substrate
CYP1A2_substrate
null
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
null
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
null
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
null
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
null
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
null
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
null
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
null
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
null
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
null
druglikeness.valid
UGT1A1_substrate
UGT1A1_substrate
null
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
null
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
null
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
null
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
null
druglikeness.valid
Ames_test
Ames_test
null
druglikeness.valid
micronucleus_test
micronucleus_test
null
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
null
druglikeness.valid
DNA_damage
DNA_damage
null
druglikeness.valid
carcinogenicity
carcinogenicity
null
druglikeness.valid
LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
null
druglikeness.valid
cardiotoxicity
cardiotoxicity
null
druglikeness.valid
nephrotoxicity
nephrotoxicity
null
druglikeness.valid
neurotoxicity
neurotoxicity
null
druglikeness.valid
hERG_inhibition
hERG_inhibition
null
druglikeness.valid
Pgp_substrate
Pgp_substrate
null
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
null
druglikeness.valid
BCRP_substrate
BCRP_substrate
null
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
null
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
null
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
null
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
null
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
null
druglikeness.valid
drug_induced_liver_injury
drug_induced_liver_injury
null
druglikeness.valid
QT_prolongation
QT_prolongation
null
druglikeness.valid
skin_sensitization
skin_sensitization
null
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
null
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
null
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
null
druglikeness.valid
Skin_Sens
Skin_Sens
null
druglikeness.valid
Resp_Sens
Resp_Sens
null
druglikeness.valid
Photo_tox
Photo_tox
null
druglikeness.valid
Ser_ALK
Ser_ALK
null
druglikeness.valid
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
druglikeness.quickNavigation
Related Diseases
类风湿性关节炎
Rheumatoid arthritis
Corresponding Targets:
非小细胞肺癌
Non-small cell lung cancer
Corresponding Targets:
系统性红斑狼疮
Systemic Lupus Erythematosus
Corresponding Targets:
多发性硬化症
Multiple Sclerosis
Corresponding Targets:
结肠直肠癌
Colorectal Cancer
Corresponding Targets:
Plant Sources
No plant sources
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